Cas no 1779868-54-0 (4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid)

• Product Name: 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid
• CAS No: 1779868-54-0
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5933669
• PubChem ID: 84078869
• Update Time: 2025-09-28

4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid
• 4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}-2-methylbutanoic acid
• EN300-1877665
• 1779868-54-0

• Inchi： 1S/C14H25NO4/c1-10(12(16)17)7-8-11-6-5-9-15(11)13(18)19-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,16,17)
• InChI Key： QFTBMOOPDRSNIT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CCC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid

Introduction to 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid (CAS No. 1779868-54-0)

4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid, also known by its CAS number 1779868-54-0, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and a pyrrolidine ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It effectively shields the amino functionality from unwanted reactions during multi-step syntheses, ensuring the integrity and purity of the final product. The pyrrolidine ring, on the other hand, imparts conformational rigidity and specific chemical properties that are crucial for the biological activity of many pharmaceuticals.

Recent studies have highlighted the potential of 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. The researchers found that the Boc-protected pyrrolidine structure enhances the compound's ability to interact with specific protein targets, thereby modulating key signaling pathways involved in disease progression.

In another study, scientists at a leading pharmaceutical company explored the use of 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid as a building block for the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption has been linked to various diseases, including cancer and neurodegenerative disorders. The unique structural features of this compound make it an ideal candidate for designing inhibitors with high selectivity and potency.

The synthesis of 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid typically involves several well-established organic reactions. One common approach is to start with a commercially available pyrrolidine derivative, which is then functionalized through a series of transformations to introduce the Boc protecting group and the 2-methylbutanoic acid moiety. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize each step carefully.

In terms of its physical and chemical properties, 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid is a white crystalline solid with good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other physicochemical parameters have been well-characterized, providing valuable data for its use in various applications.

The safety profile of 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid has also been extensively studied. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), working in a well-ventilated area, and storing the compound in a secure location away from incompatible materials.

In conclusion, 4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}-2-methylbutanoic acid (CAS No. 1779868-54-0) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.